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Abstract

1-(4-Methylphenyl)ethanol, also known as p,a-Dimethylbenzyl alcohol, is an aromatic
secondary alcohol with significant applications in the flavor and fragrance industries.[1][2][3]
This technical guide provides a comprehensive overview for researchers, scientists, and
product development professionals on its chemical properties, natural occurrence, synthesis,
and sensory profile. We will delve into its practical applications as a flavoring agent, validated
analytical methodologies for quality control, and its global regulatory and safety status. The
document is structured to provide not just procedural steps but the scientific rationale behind its
use, ensuring a deep, actionable understanding of this versatile compound.

Introduction: The Chemical and Sensory Identity of
1-(4-Methylphenyl)ethanol

1-(4-Methylphenyl)ethanol (CAS No: 536-50-5) is an organic compound belonging to the
class of toluenes.[4][5][6] It is a clear, colorless liquid characterized by a pleasant, multifaceted
aroma.[2][4][7] Its chemical structure, featuring a hydroxyl group on an ethyl chain attached to
a p-tolyl group, is responsible for its distinct sensory properties and reactivity.[8] This unique
combination of a mild floral and nutty character makes it a valuable ingredient for creating
complex and appealing flavor profiles in a variety of food and beverage products.[5][7]
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Chemical Name: 1-(4-Methylphenyl)ethanol[4]

Molecular Formula: COH120][4]

Molecular Weight: 136.19 g/mol [4][9]

Physicochemical Properties

Synonyms: p-a-Dimethylbenzyl alcohol, 1-(p-Tolyl)ethanol, Methyl-p-tolylcarbinol[4][9][10]

The physical and chemical properties of a flavoring agent are critical determinants of its

stability, solubility, and performance in different food matrices. 1-(4-Methylphenyl)ethanol is

slightly soluble in water but shows good solubility in organic solvents like ethanol, which

facilitates its incorporation into flavor concentrates.[8][11][12][13]

Property Value Source(s)
Appearance Clear, colorless liquid [41171114]
Boiling Point 218-220 °C [4][11]
Density 0.987 g/mL at 20 °C [4][11]
Flash Point 102 °C [4][11]
Refractive Index n20/D 1.524 [4][12]
Water Solubility Slightly miscible/soluble [51[11][12]
LogP 1.84 [4][15]
FEMA Number 3139 [4][9]
JECFA Number 805 [4109]

Natural Occurrence and Biosynthesis

While widely produced synthetically for commercial use, 1-(4-Methylphenyl)ethanol is also

found in nature. It has been identified as a constituent in the essential oil of plants from the

ginger family (Zingiberaceae), such as turmeric (Curcuma longa L.).[3][4][6] Its presence has

also been reported in Nicotiana tabacum (tobacco) and potentially in some green vegetables.
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[5][9] The natural product is often levorotatory.[4][15] The presence of this compound in
botanicals highlights its role in the natural world as a secondary metabolite, likely contributing
to the plant's overall aroma and defense mechanisms.

Industrial Synthesis: From Precursor to Flavor

For commercial applications in the food industry, a consistent and high-purity supply is
paramount. Chemical synthesis provides this reliability. One of the primary industrial routes is
the reduction of 4-methylacetophenone.

Causality in Synthesis Choice: This method is favored due to the ready availability of the
starting ketone and the efficiency of the reduction reaction. Using a reducing agent like sodium
borohydride is a common and scalable approach that yields the desired secondary alcohol with
high purity, which is essential for meeting food-grade specifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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